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Compound of Interest

Compound Name: TCO-PEGS8-TFP ester

Cat. No.: B11828999

Essential Safety and Handling Guide for TCO-PEGS8-
TFP Ester

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals working with TCO-PEG8-TFP
ester. The following procedures are designed to ensure the safe handling and disposal of this
chemical, minimizing risk and promoting a secure laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for TCO-PEG8-TFP ester is presented below for easy
reference.
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Property Value Reference

Chemical Name TCO-PEGS8-TFP ester BroadPharm, CD Bioparticles

CAS Number 2353410-06-5 BroadPharm

Molecular Formula C34H51F4NO12 BroadPharm

Molecular Weight 741.8 g/mol BroadPharm

Purity >95% BroadPharm

Appearance White to off-white solid Assumed based on similar
compounds

Solubility Soluble in DMSO, DCM, DMF BroadPharm

Storage Conditions Store at -20°C BroadPharm

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for TCO-PEGS8-TFP ester is not readily available,
information from similar compounds, such as TCO-PEG4-TFP Ester, and the general
properties of its functional groups (TCO, PEG, and TFP ester) allow for a comprehensive
assessment of potential hazards.

Potential Hazards:

Eye Irritation: May cause serious eye irritation.

Skin Irritation: May cause skin irritation.

Respiratory Irritation: May cause respiratory tract irritation if inhaled as dust.

Harmful if Swallowed: May be harmful if ingested.

The tetrafluorophenyl (TFP) ester is an amine-reactive functional group. TFP esters are known
to be more resistant to hydrolysis compared to N-hydroxysuccinimide (NHS) esters, which
makes them more stable in aqueous solutions during bioconjugation reactions.[1][2][3][4] The
trans-cyclooctene (TCO) moiety is a reactive dienophile used in bioorthogonal chemistry. Due
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to its strained double bond, it has a limited shelf life and can isomerize to the less reactive cis-
cyclooctene.[5] Therefore, long-term storage is not recommended. The polyethylene glycol
(PEG) component is generally considered to have low toxicity.

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment
must be worn at all times when handling TCO-PEG8-TFP ester:

PPE Category Specific Requirements

_ Chemical-resistant gloves (e.g., nitrile or
Hand Protection
neoprene).

Safety glasses with side shields or chemical
Eye/Face Protection splash goggles. A face shield may be required

for procedures with a high risk of splashing.

) ] A laboratory coat. Long pants and closed-toe
Skin and Body Protection
shoes are mandatory.

For operations that may generate dust, a
, _ NIOSH-approved particulate respirator (e.qg.,
Respiratory Protection ) i .
N95) is recommended. Work in a well-ventilated

area, preferably a chemical fume hood.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is crucial for the safe and effective use of TCO-
PEGS8-TFP ester.

1. Preparation and Pre-Handling:

e Read and understand this safety guide thoroughly before starting any work.

o Ensure all necessary PPE is available and in good condition.

o Work in a designated area, preferably a certified chemical fume hood, to minimize inhalation
exposure.

e Have an emergency plan in place, including the location of safety showers, eyewash
stations, and fire extinguishers.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://broadpharm.com/product/bp-24129
https://www.benchchem.com/product/b11828999?utm_src=pdf-body
https://www.benchchem.com/product/b11828999?utm_src=pdf-body
https://www.benchchem.com/product/b11828999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11828999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2. Handling the Compound:

 Allow the vial of TCO-PEG8-TFP ester to warm to room temperature before opening to
prevent condensation of moisture, which can lead to hydrolysis.

» Weigh the desired amount of the compound in a fume hood. Avoid creating dust.

o Prepare solutions in a fume hood. The compound is soluble in organic solvents such as
DMSO, DCM, and DMF.

3. In Case of a Spill:

» Evacuate the immediate area.

« If the spill is small and you are trained to handle it, wear appropriate PPE and absorb the
spill with an inert absorbent material (e.g., vermiculite, sand).

o Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

e Ventilate the area and decontaminate the spill surface.

4. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

¢ Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water. Seek medical attention.

Disposal Plan

Proper disposal of TCO-PEGS8-TFP ester and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

» All waste containing TCO-PEG8-TFP ester, including unused solid, solutions, and
contaminated materials (e.g., pipette tips, gloves), must be collected as hazardous chemical
waste.

e Do not mix this waste with other waste streams unless compatible.
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2. Waste Collection and Labeling:

o Collect solid waste in a clearly labeled, sealed container.

o Collect liquid waste in a compatible, leak-proof container. The container must be clearly
labeled with "Hazardous Waste" and the full chemical name: "TCO-PEG8-TFP ester".

« Include the approximate concentration and solvent if it is a solution.

3. Container Disposal:

o Empty containers must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

e The rinsate must be collected as hazardous chemical waste.

« After triple-rinsing, deface the label on the container and dispose of it according to your
institution's guidelines for empty chemical containers.

4. Final Disposal:

¢ All collected hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
o Follow all local, state, and federal regulations for hazardous waste disposal.

Visualized Workflow for Safe Handling

The following diagram illustrates the logical flow from understanding the chemical's properties
to implementing the correct handling and disposal procedures.
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Safe Handling Workflow for TCO-PEGS8-TFP Ester

Chemical Properties & Hazards

Molecular Formula: C34H51F4NO12
MW: 741.8
Solubility: DMSO, DCM, DMF
Storage: -20°C

:

Potential Irritant (Eyes, Skin, Respiratory)
Harmful if Swallowed
Reactive TCO & TFP Ester Groups

Migaﬁon

Gloves
Safety Goggles Chemical Fume Hood
Lab Coat Eyewash & Safety Shower
Respirator (if dust)

Operational Procedures

Allow to warm to RT Evacuate Eye Flush (15 min)
s L . Wash Skin
Weigh in fume hood Absorb with inert material .
Prepare solutions in fume hood Collect for disposal Movelio FreshiAi
P P Seek Medical Attention

Waste Management

Collect as Hazardous Waste
Label container clearly
Triple-rinse empty containers
Dispose via EHS

Click to download full resolution via product page

Logical workflow for handling TCO-PEG8-TFP ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b11828999?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2533856/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2533856/
https://en.wikipedia.org/wiki/Tetrafluorophenyl_esters
https://www.lumiprobe.com/t/reactive-groups/tfp-ester
https://www.researchgate.net/post/Bioconjugation_Discussion_Reasons_for_Choosing_NHS_TFP_or_PFP_esters_for_conjugating_to_amines
https://broadpharm.com/product/bp-24129
https://www.benchchem.com/product/b11828999#personal-protective-equipment-for-handling-tco-peg8-tfp-ester
https://www.benchchem.com/product/b11828999#personal-protective-equipment-for-handling-tco-peg8-tfp-ester
https://www.benchchem.com/product/b11828999#personal-protective-equipment-for-handling-tco-peg8-tfp-ester
https://www.benchchem.com/product/b11828999#personal-protective-equipment-for-handling-tco-peg8-tfp-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11828999?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11828999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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